1,2,10-Trimethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-6-ium-9-ol

• CAS No.: 6872-88-4
• Product Name: 1,2,10-Trimethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-6-ium-9-ol
• Molecular Formula: C21H26NO4+
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 1,2,10-trimethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-6-ium-9-ol
• Standard InChI: InChI=1S/C21H25NO4/c1-22(2)7-6-12-10-18(25-4)21(26-5)20-14-11-17(24-3)16(23)9-13(14)8-15(22)19(12)20/h9-11,15H,6-8H2,1-5H3/p+1
• Standard InChIKey: FGUCOPALAZXICJ-HNNXBMFYSA-O
• Isomeric SMILES: C[N+]1(CCC2=CC(=C(C3=C2[C@@H]1CC4=CC(=C(C=C43)OC)O)OC)OC)C
• SMILES: C[N+]1(CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C43)OC)O)OC)OC)C
• Canonical SMILES: C[N+]1(CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C43)OC)O)OC)OC)C
• Appearance: Brown powder
• Melting Point: 207-209°C
• Physical Description: Solid
• Description: Xanthoplanine belongs to the class of organic compounds known as aporphines. These are quinoline alkaloids containing the dibenzo[de, g]quinoline ring system or a dehydrogenated derivative thereof. Xanthoplanine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, xanthoplanine is primarily located in the cytoplasm. Outside of the human body, xanthoplanine can be found in fruits. This makes xanthoplanine a potential biomarker for the consumption of this food product.
• Synonyms: (6aS)-1,2,10-trimethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo(de,g)quinolin-6-ium-9-ol; xanthoplanine
• PubChem Compound: 5315336
• Last Modified: Dec 23 2021